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For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of TIM-063's inhibitory activity against a panel of kinases, supported by
experimental data and detailed protocols.

TIM-063 was initially developed as an inhibitor of Ca2*/calmodulin-dependent protein kinase
kinase (CaMKK) isoforms.[1] However, further profiling has revealed interactions with other
kinases, highlighting the importance of comprehensive selectivity screening in drug
development. This guide summarizes the known kinase selectivity of TIM-063 and compares its
potency against its primary targets and identified off-target kinases.

Quantitative Kinase Inhibition Data

The inhibitory activity of TIM-063 was assessed against its intended targets, CaMKKa/1 and
CaMKK{Jp/2, and a potential off-target kinase, AP2-associated protein kinase 1 (AAK1).[1][2]
The half-maximal inhibitory concentration (IC50) values, which represent the concentration of
an inhibitor required to reduce the activity of a kinase by 50%, are presented below. A lower
IC50 value indicates a higher potency.
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Kinase Target IC50 (pM) Compound Notes
CaMKKao/1 0.63 TIM-063 Primary Target
CaMKKJ[/2 0.96 TIM-063 Primary Target
AAK1 8.51 TIM-063 Off-Target

Data sourced from Yoshida et al., 2024.[1]

The data clearly indicates that TIM-063 is significantly more potent against its primary CaMKK
targets than the off-target kinase AAK1, with approximately 13.5-fold and 8.9-fold higher
potency for CaMKKa/1 and CaMKK[/2, respectively.

Experimental Protocols

The following methodologies were employed to determine the kinase selectivity profile of TIM-
063.

Kinobeads-Based Chemical Proteomics for Target
Identification

This method was utilized to identify the primary and potential off-target kinases that interact
with TIM-063.

Preparation of TIM-063-Kinobeads: TIM-063 was immobilized on Sepharose beads to create
an affinity matrix.

o Cell Lysate Preparation: HelLa cell lysates were prepared to provide a source of native
kinases.

« Affinity Chromatography: The cell lysate was incubated with the TIM-063-Kinobeads,
allowing kinases that bind to TIM-063 to be captured.

» Elution and Identification: The bound proteins were eluted, separated by SDS-PAGE, and
identified using mass spectrometry. This approach identified CaMKKa/1, CaMKK[f/2, and
AAK1 as interactants.[2][3][4]
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In Vitro Kinase Inhibition Assay (Radiometric)

The enzymatic activity of the identified kinases was measured in the presence of varying
concentrations of TIM-063 to determine the IC50 values.

o Reaction Components: The assay mixture contained the recombinant kinase (His-tagged
AAK1 catalytic domain or CaMKK isoforms), a substrate peptide, and [y-32P]ATP.[3][5] For
CaMKK assays, 2 mM CaClz and 6 pM calmodulin were also included.[5]

 Incubation: The reaction was initiated by adding the [y-32P]ATP and incubated at 30°C for 20
minutes.[3][5]

o Detection: The incorporation of the radiolabeled phosphate ([32P]) into the substrate was

quantified to measure kinase activity.

o |C50 Determination: Kinase activity was measured across a range of TIM-063
concentrations, and the data was plotted to calculate the IC50 value.

Visualizing the Experimental Workflow

The following diagram illustrates the workflow used to determine the kinase selectivity profile of
TIM-063.
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Caption: Workflow for TIM-063 kinase selectivity profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12406557?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10954696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10954696/
https://doaj.org/article/0bf5d54ef93d4b5f8f3c4cbd989ee78c
https://www.researchgate.net/publication/379117675_Development_of_a_novel_AAK1_inhibitor_via_Kinobeads-based_screening
https://researchmap.jp/tokumit/published_papers/45883760?lang=en
https://researchmap.jp/tokumit/published_papers/45883760?lang=en
https://www.researchgate.net/figure/Characterization-of-TIM-063-derivatives-as-AAK1-inhibitors-a-Protein-kinase-activities_fig2_379117675
https://www.benchchem.com/product/b12406557/docs#tim-063-kinase-selectivity-profile-a-comparative-analysis
https://www.benchchem.com/product/b12406557/docs#tim-063-kinase-selectivity-profile-a-comparative-analysis
https://www.benchchem.com/product/b12406557/docs#tim-063-kinase-selectivity-profile-a-comparative-analysis
https://www.benchchem.com/product/b12406557/docs#tim-063-kinase-selectivity-profile-a-comparative-analysis
https://www.benchchem.com/product/b12406557?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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